Cas no 2096341-53-4 (3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid)
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid
- Y2588
- (3-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid
- [3-propan-2-yloxy-4-(trifluoromethyl)phenyl]boronic acid
- CS-0178384
- MFCD21609515
- (3-Isopropoxy-4-(trifluoromethyl)phenyl)boronicacid
- G70021
- 2096341-53-4
- [3-(propan-2-yloxy)-4-(trifluoromethyl)phenyl]boronic acid
- BS-34051
-
- MDL: MFCD21609515
- Inchi: 1S/C10H12BF3O3/c1-6(2)17-9-5-7(11(15)16)3-4-8(9)10(12,13)14/h3-6,15-16H,1-2H3
- InChI Key: XSWWHVQQUGGXQP-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(B(O)O)=CC=1OC(C)C)(F)F
Computed Properties
- Exact Mass: 248.0831589g/mol
- Monoisotopic Mass: 248.0831589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB309301-1 g |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid, 96%; . |
2096341-53-4 | 96% | 1g |
€424.50 | 2023-04-26 | |
| abcr | AB309301-5 g |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid, 96%; . |
2096341-53-4 | 96% | 5g |
€1189.50 | 2023-04-26 | |
| abcr | AB309301-1g |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid, 96%; . |
2096341-53-4 | 96% | 1g |
€210.10 | 2025-04-20 | |
| abcr | AB309301-5g |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid, 96%; . |
2096341-53-4 | 96% | 5g |
€575.20 | 2025-04-20 | |
| 1PlusChem | 1P01EHR7-100mg |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid |
2096341-53-4 | 97% | 100mg |
$22.00 | 2023-12-19 | |
| 1PlusChem | 1P01EHR7-250mg |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid |
2096341-53-4 | 97% | 250mg |
$37.00 | 2023-12-19 | |
| 1PlusChem | 1P01EHR7-1g |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid |
2096341-53-4 | 97% | 1g |
$98.00 | 2023-12-19 | |
| 1PlusChem | 1P01EHR7-5g |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid |
2096341-53-4 | 97% | 5g |
$343.00 | 2023-12-19 | |
| A2B Chem LLC | AX55011-100mg |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid |
2096341-53-4 | 97% | 100mg |
$18.00 | 2024-01-01 | |
| A2B Chem LLC | AX55011-250mg |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid |
2096341-53-4 | 97% | 250mg |
$30.00 | 2024-01-01 |
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid
Recent Advances in the Application of 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2096341-53-4) in Chemical Biology and Pharmaceutical Research
3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2096341-53-4) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and isopropoxy functional groups, exhibits unique reactivity and stability, making it a valuable building block in organic synthesis, drug discovery, and materials science. Recent studies have explored its potential as a key intermediate in the development of novel therapeutics, particularly in the fields of oncology, infectious diseases, and metabolic disorders.
One of the most notable applications of 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. Researchers have demonstrated its efficacy in the synthesis of complex molecules, including kinase inhibitors and protease inhibitors, which are critical in targeted cancer therapies. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, while the boronic acid moiety facilitates selective binding to biological targets.
In a recent study published in the Journal of Medicinal Chemistry, scientists utilized 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid as a precursor for the development of a new class of BTK (Bruton's tyrosine kinase) inhibitors. These inhibitors showed promising results in preclinical models of B-cell malignancies, with improved selectivity and reduced off-target effects compared to existing therapies. The study highlighted the compound's ability to modulate key signaling pathways involved in cancer progression, underscoring its potential as a therapeutic agent.
Beyond oncology, this boronic acid derivative has also been investigated for its antimicrobial properties. A 2023 study in ACS Infectious Diseases reported its incorporation into novel boron-containing antibiotics, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for addressing the global challenge of antimicrobial resistance.
In the realm of materials science, 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid has been employed in the design of advanced polymers and sensors. Its unique electronic properties, derived from the electron-withdrawing trifluoromethyl group, make it an ideal candidate for developing conductive materials and fluorescence-based biosensors. Recent work in this area has focused on creating sensitive detection systems for biomarkers associated with neurodegenerative diseases, leveraging the compound's affinity for diols and other biologically relevant molecules.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid, as well as in optimizing its pharmacokinetic properties for clinical applications. Ongoing research aims to address these limitations through innovative synthetic strategies and formulation technologies. Future directions include exploring its use in combination therapies and expanding its applications to other disease areas, such as autoimmune disorders and cardiovascular diseases.
In conclusion, 3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2096341-53-4) represents a promising tool in chemical biology and pharmaceutical research, with diverse applications spanning drug discovery, materials science, and diagnostics. Its unique chemical properties and biological activity continue to inspire innovative research, positioning it as a key player in the development of next-generation therapeutics and technologies. As the field progresses, further studies will undoubtedly uncover new opportunities and refine existing applications, solidifying its importance in the scientific community.
2096341-53-4 (3-Isopropoxy-4-(trifluoromethyl)phenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)